- Preparation of spirocycloalkylazetidinones as hypocholesterolemic agents., United States, , ,
Cas no 95233-37-7 (4-(4-Chlorophenyl)cyclohexanecarboxylic acid)
95233-37-7 structure
Product Name:4-(4-Chlorophenyl)cyclohexanecarboxylic acid
CAS No:95233-37-7
MF:C13H15ClO2
MW:238.710003137589
MDL:MFCD00665919
CID:61772
PubChem ID:2735792
Update Time:2024-10-25
4-(4-Chlorophenyl)cyclohexanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-Chlorophenyl)cyclohexanecarboxylic acid
- (E)-4-(4-CHLOROPHENYL)CYCLOHEXANECARBOXYLIC ACID
- 4-(4'-Chlorophenyl)cyclohexancarboxylic acid
- trans-4-(4-Chlorophenyl)cyclohexanecarboxylic acid
- 1,4-Dioxaspiro[4.5]dec-7-ene,8-(4-chlorophenyl)
- 4-(4-chlorophenyl)cycIohex-3-en
- 4-(4-chlorophenyl)cyclohex-3-enone monoehtylene ketal
- 4-(4-chlorophenyl)cyclohexane-1-carboxylic acid
- 4-(4-CHLOROPHENYL)CYCLOHEXYLCARBOXYLIC ACID
- 4,4-DIMETHYL-6-ETHYNYLTHIOCHROMAN
- Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-, trans-
- Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-
- Atovaquone Related Compound 1
- cis-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid
- 4-(4-CHLOROPHENYL)CYCLOHEXANE CARBO
- 4-(4-Chlorophenyl)cyclohexanecarboxylic acid (ACI)
- MFCD00665919
- MFCD06797626
- trans 4-(4-chlorophenyl)-cyclohexane-1-carboxylic acid
- 1346600-43-8
- SCHEMBL12905598
- SCHEMBL637532
- 4-(4-chlorophenyl) cyclohexanecarboxylic acid
- 95233-37-7
- 12N-240
- SB66535
- DB-057569
- (E)-4-(4-Chloro-phenyl)cyclohexanecarboxylic acid
- SCHEMBL918204
- 49708-81-8
- DTXSID80964358
- 4-(4-Chlorophenyl)cyclohexanecarboxylic acid, trans-
- 4-(4-CHLOROPHENYL)CYCLOHEXANE CARBOXYLIC ACID
- CS-W019411
- DS-0937
- NS00003962
- Oprea1_374119
- E70394
- 4-(4-chlorophenyl)cyclohexanecarboxylic acid, AldrichCPR
- (1r,4r)-4-(4-chlorophenyl)cyclohexane-1-carboxylic acid
- 4-(4-Chlorophenyl)cyclohexanecarboxylic acid, cis-
- Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-, trans-; trans-4-(4-Chlorophenyl)cyclohexanecarboxylic acid; trans-4-(p-Chlorophenyl)cyclohexanecarboxylic acid; trans-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid
- trans-?4-?(4-?Chlorophenyl)?cyclohexanecarboxyli?c Acid
- H7K9WUV7GP
- DB-307755
- trans-4-(4-chlorophenyl)cyclohexane carboxylic acid
- PS-7612
- trans-4-(p-chlorophenyl)cyclohexane carboxylic acid
- CCG-41223
- AKOS005080984
- NS00077684
- 4-(4-chlorophenyl)-cyclohexane-1-carboxylic acid
- NXXDIEYTMQYWJU-HOMQSWHASA-N
- Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-, cis-
- J-513486
- cis-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid; Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-, cis-; cis-4-(4-Chlorophenyl)cyclohexanecarboxylic Acid
- trans-4-(4-Chlorophenyl)cyclohexane-1-carboxylic acid
- 925WLS25HD
- 4-(4-chlorophenyl)cyclohexane-l-carboxylic acid
- SY116250
- trans-4-(4-Chlorophenyl)cyclohexanecarboxylicacid
- trans-4-(p-Chlorophenyl)cyclohexanecarboxylic acid
- (1r,4r)-4-(4-Chlorophenyl)cyclohexanecarboxylic acid
- trans 4-(4-chlorophenyl)cyclohexane-1-carboxylic acid
- AC-6139
- CS-W012833
- SY109890
- SB66837
- 4-(4-chloro-phenyl)-cyclohexanecarboxylic acid
- 4-(4-chlorophenyl)-cyclohexanecarboxylic acid
- SR-01000631315-1
- AKOS015999167
- 4-(4-Chlorophenyl)cyclohexan-1-carboxylic acid
-
- MDL： MFCD00665919
- Inchi： 1S/C13H15ClO2/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h5-9,11H,1-4H2,(H,15,16)
- InChI Key： NXXDIEYTMQYWJU-UHFFFAOYSA-N
- SMILES： O=C(C1CCC(C2C=CC(Cl)=CC=2)CC1)O
Computed Properties
- Exact Mass: 238.07600
- Monoisotopic Mass: 238.0760574 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
- Molecular Weight: 238.71
- XLogP3: 3.7
Experimental Properties
- Color/Form: No data available
- Density: 1.2
- Melting Point: 250-255 ºC
- Boiling Point: 387.1±42.0 °C at 760 mmHg
- Flash Point: 187.9±27.9 °C
- Refractive Index: 1.56
- PSA: 37.30000
- LogP: 3.69840
4-(4-Chlorophenyl)cyclohexanecarboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazard Category Code： R36/37/38
- Safety Instruction： S22-S26-S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Storage Condition：Store at room temperature
4-(4-Chlorophenyl)cyclohexanecarboxylic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(4-Chlorophenyl)cyclohexanecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FO248-5g |
4-(4-Chlorophenyl)cyclohexanecarboxylic acid |
95233-37-7 | 98% | 5g |
47CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FO248-25g |
4-(4-Chlorophenyl)cyclohexanecarboxylic acid |
95233-37-7 | 98% | 25g |
153CNY | 2021-05-08 | |
| Alichem | A019122869-500g |
4-(4-Chlorophenyl)cyclohexanecarboxylic acid |
95233-37-7 | 98% | 500g |
$287.10 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FO248-20g |
4-(4-Chlorophenyl)cyclohexanecarboxylic acid |
95233-37-7 | 98% | 20g |
115.0CNY | 2021-07-13 | |
| TRC | C377655-2.5g |
4-(4-Chlorophenyl)cyclohexanecarboxylic Acid |
95233-37-7 | 2.5g |
$ 80.00 | 2022-04-01 | ||
| TRC | C377655-100mg |
4-(4-Chlorophenyl)cyclohexanecarboxylic Acid |
95233-37-7 | 100mg |
50.00 | 2021-08-15 | ||
| TRC | C377655-1g |
4-(4-Chlorophenyl)cyclohexanecarboxylic Acid |
95233-37-7 | 1g |
$ 50.00 | 2022-04-01 | ||
| TRC | C377655-5g |
4-(4-Chlorophenyl)cyclohexanecarboxylic Acid |
95233-37-7 | 5g |
$ 115.00 | 2022-04-01 | ||
| TRC | C377655-25g |
4-(4-Chlorophenyl)cyclohexanecarboxylic Acid |
95233-37-7 | 25g |
195.00 | 2021-08-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C842803-5g |
4-(4-Chlorophenyl)cyclohexanecarboxylic acid |
95233-37-7 | 98% | 5g |
29.70 | 2021-05-17 |
4-(4-Chlorophenyl)cyclohexanecarboxylic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ; 14 h, 50 psi, rt
Reference
Production Method 2
Reaction Conditions
Reference
- Spirocycloalkyl-substituted azetidinones useful as hypocholesterolemic agents, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
Reference
- Combination of atovaquone with proguanil for the treatment of protozoal infections, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
Reference
- Pharmaceutical compositions containing cyclohexylnaphtoquinone derivatives for treatment of protozoal infections, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Methods and pharmaceutical compositions using 2-[4-(4-chlorophenyl)cyclohexyl]-3-hydroxy-1,4-naphthoquinone for treatment of cryptosporidiosis, Canada, , ,
Production Method 6
Reaction Conditions
Reference
- Naphthoquinone derivatives, European Patent Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium hydroxide , Bromine Solvents: 1,4-Dioxane , Water ; 5 - 10 °C; < 20 °C; 6 h, rt
1.2 Reagents: Sodium pyrosulfite
1.2 Reagents: Sodium pyrosulfite
Reference
- Process for preparation of Atovaquone and polymorph thereof, India, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol , Water ; 5 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1; pH 5
1.2 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 1; pH 5
Reference
- Process for the preparation of 4-(4-chlorphenyl)cyclohexanecarboxylic acid, China, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Carbon disulfide , Aluminum chloride Solvents: Acetone ; 30 min, rt; rt → 0 °C
1.2 30 min, -5 - 0 °C; 0 °C → -30 °C
1.3 -30 - -20 °C; -20 °C → 5 °C
1.4 5 - 10 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ; 30 min, cooled
1.6 Reagents: Sodium hydroxide Solvents: Water ; basified
1.2 30 min, -5 - 0 °C; 0 °C → -30 °C
1.3 -30 - -20 °C; -20 °C → 5 °C
1.4 5 - 10 °C
1.5 Reagents: Hydrochloric acid Solvents: Water ; 30 min, cooled
1.6 Reagents: Sodium hydroxide Solvents: Water ; basified
Reference
- Synthesis of 4-(4-chlorophenyl)cyclohexanecarboxylic acid, China, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Carbon disulfide ; 3 h, -20 °C; 1 h, -20 °C; -20 °C → 10 °C
1.2 10 °C; 10 °C → 30 °C; 1 h, 25 - 30 °C; 30 °C → 40 °C; 12 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; cooled
1.4 Reagents: Sodium hydroxide , Chlorine Solvents: Water ; 30 min, 0 °C
1.5 Solvents: 1,4-Dioxane ; 0 - 5 °C; 5 °C → rt; 12 h, rt; rt → 10 °C
1.6 Reagents: Hydrochloric acid Solvents: Water ; pH 3
1.2 10 °C; 10 °C → 30 °C; 1 h, 25 - 30 °C; 30 °C → 40 °C; 12 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; cooled
1.4 Reagents: Sodium hydroxide , Chlorine Solvents: Water ; 30 min, 0 °C
1.5 Solvents: 1,4-Dioxane ; 0 - 5 °C; 5 °C → rt; 12 h, rt; rt → 10 °C
1.6 Reagents: Hydrochloric acid Solvents: Water ; pH 3
Reference
- Process for preparation of 4-(4-chlorophenyl)cyclohexyl-1-formic acid 4-(4-chlorophenyl)-cyclohexyl-1-formic acid, China, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Sodium hydroxide , Bromine Solvents: 1,4-Dioxane , Water ; 0 °C; < 20 °C; 6 h, rt; overnight, rt
Reference
- Medicaments for the treatment of toxoplasmosis, United States, , ,
Production Method 12
Reaction Conditions
Reference
- Pharmaceutical compositions containing cyclohexylnaphtoquinone derivatives for treating Babesia infection, United States, , ,
Production Method 13
Reaction Conditions
Reference
- Use of rifabutin and a combination of rifabutin and atovaquone in the treatment of Pneumocystis carinii infections, World Intellectual Property Organization, , ,
Production Method 14
Reaction Conditions
Reference
- 2-[4-(4-Chlorophenyl)cyclohexyl]-3-hydroxy-1,4-naphthoquinone for the treatment of toxoplasmosis, World Intellectual Property Organization, , ,
Production Method 15
Reaction Conditions
Reference
- Preparation of naphthoquinone derivatives and pharmaceutical compositions containing them for treatment of infection with Pneumocystis carinii, Japan, , ,
4-(4-Chlorophenyl)cyclohexanecarboxylic acid Raw materials
- 1-(4-(4-Chlorophenyl)cyclohexyl)ethanone
- 4-(4-Chlorophenyl)-3-cyclohexene-1-carboxylic Acid
- CYCLOHEXANECARBOXYLIC ACID,4-(4-CHLOROPHENYL)-,METHYL ESTER
- trichloroacetyl chloride
4-(4-Chlorophenyl)cyclohexanecarboxylic acid Preparation Products
4-(4-Chlorophenyl)cyclohexanecarboxylic acid Suppliers
Jiangsu Xinsu New Materials Co., Ltd
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(CAS:95233-37-7)
Order Number:SFD1202
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:95233-37-7)4-(4-Chlorophenyl)cyclohexanecarboxylic acid
Order Number:LE5653
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:47
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:95233-37-7)4-(4-Chlorophenyl)cyclohexanecarboxylic acid
Order Number:sfd13768
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
4-(4-Chlorophenyl)cyclohexanecarboxylic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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